Cas no 1804290-11-6 (2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804290-11-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 4931113
• Update Time: 2025-06-28

2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O/c1-5-3-6(2)8(14-7(5)4-13)15-9(10,11)12/h3H,4,13H2,1-2H3
• InChI Key： AYLXMZCPCYEOGI-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=C(C)C(CN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine (CAS No. 1804290-11-6)

2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine is a specialized organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethoxy group and aminomethyl substitution, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1804290-11-6, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, properties highly sought after in drug discovery. The 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine scaffold is particularly intriguing for medicinal chemists exploring novel kinase inhibitors or GPCR modulators. Its pyridine core, combined with the dimethyl and aminomethyl functionalities, offers a versatile platform for structure-activity relationship (SAR) studies.

From an agrochemical perspective, the trifluoromethoxy group is known to improve pesticidal activity by enhancing membrane permeability and resistance to degradation. This has led to increased interest in 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine as a precursor for next-generation crop protection agents. Researchers are actively investigating its potential in combating resistant pest strains, a pressing concern in modern agriculture.

The synthesis of 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the sensitive trifluoromethoxy moiety. Advanced analytical techniques like LC-MS and NMR are essential for characterizing this compound, given the complexity introduced by its dimethyl and aminomethyl substitutions. These analytical challenges are frequently discussed in organic chemistry forums, reflecting the compound's relevance in contemporary research.

Environmental and safety considerations for 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine follow standard laboratory protocols for handling amino-functionalized pyridine derivatives. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation, aligning with broader industry trends toward enhanced laboratory safety standards. This precautionary approach resonates with the growing emphasis on green chemistry principles in synthetic workflows.

The commercial availability of 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine (CAS 1804290-11-6) through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and scalability remain key discussion points among procurement specialists, particularly for organizations requiring kilogram-scale quantities for preclinical development. These practical considerations complement the scientific interest in this structurally sophisticated molecule.

Looking forward, the applications of 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine may expand into materials science, where its combination of aromaticity and fluorinated groups could contribute to advanced polymer systems. The intersection of medicinal chemistry and materials innovation represents an exciting frontier for this compound, mirroring broader interdisciplinary trends in chemical research. Patent analysis reveals growing intellectual property activity surrounding related structures, indicating sustained commercial interest.

For researchers seeking detailed spectroscopic data or synthetic protocols for 2-(Aminomethyl)-3,5-dimethyl-6-(trifluoromethoxy)pyridine, several specialized databases now include computational predictions alongside experimental values. This integration of in silico and empirical data reflects the digital transformation occurring across chemical research, addressing common queries about molecular properties and reactivity patterns. The compound's pyridine core ensures compatibility with numerous heterocyclic reaction manifolds, a feature frequently explored in recent synthetic methodology publications.